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Compound of Interest

Compound Name:
2-Bromo-3-methoxy-6-

nitropyridine

Cat. No.: B021399 Get Quote

An In-depth Technical Guide to 2-Bromo-3-
methoxy-6-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3-methoxy-6-
nitropyridine, a key heterocyclic building block in organic synthesis and medicinal chemistry.

This document details its chemical properties, molecular structure, synthesis, and reactivity,

with a focus on its application in the development of novel bioactive molecules.

Core Compound Information
2-Bromo-3-methoxy-6-nitropyridine is a substituted pyridine derivative featuring three key

functional groups that dictate its reactivity: a bromine atom, a methoxy group, and a nitro

group.
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Property Value

CAS Number 76066-07-4

Molecular Formula C₆H₅BrN₂O₃

Molecular Weight 233.02 g/mol

Appearance Pale yellow solid

IUPAC Name 2-bromo-3-methoxy-6-nitropyridine

SMILES COC1=C(N=C(C=C1)--INVALID-LINK--[O-])Br

InChI Key ZKEAOLVGPKCNCT-UHFFFAOYSA-N

Molecular Structure and Spectroscopic Analysis
The molecular structure of 2-Bromo-3-methoxy-6-nitropyridine is characterized by a pyridine

ring substituted at the 2, 3, and 6 positions. The electron-withdrawing nature of the nitro group

and the bromine atom, combined with the electron-donating effect of the methoxy group,

creates a unique electronic environment within the molecule, influencing its reactivity and

spectroscopic properties.

Molecular Structure:
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To cite this document: BenchChem. [2-Bromo-3-methoxy-6-nitropyridine CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021399#2-bromo-3-methoxy-6-nitropyridine-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b021399#2-bromo-3-methoxy-6-nitropyridine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b021399#2-bromo-3-methoxy-6-nitropyridine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b021399#2-bromo-3-methoxy-6-nitropyridine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b021399#2-bromo-3-methoxy-6-nitropyridine-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

